N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)butanamide
Catalog No.
S11883061
CAS No.
M.F
C21H25ClN6O3
M. Wt
444.9 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)butanamide
IUPAC Name
N-[1-[(4-chlorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]-4-(3,5-dimethyl-4-nitropyrazol-1-yl)butanamide
Molecular Formula
C21H25ClN6O3
Molecular Weight
444.9 g/mol
InChI
InChI=1S/C21H25ClN6O3/c1-13-20(15(3)27(24-13)12-17-7-9-18(22)10-8-17)23-19(29)6-5-11-26-16(4)21(28(30)31)14(2)25-26/h7-10H,5-6,11-12H2,1-4H3,(H,23,29)
InChI Key
LHXKFNAKOYJJCN-UHFFFAOYSA-N
Canonical SMILES
CC1=C(C(=NN1CC2=CC=C(C=C2)Cl)C)NC(=O)CCCN3C(=C(C(=N3)C)[N+](=O)[O-])C
XLogP3
3.3
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
444.1676664 g/mol
Monoisotopic Mass
444.1676664 g/mol
Heavy Atom Count
31
Dates
Last modified: 08-09-2024
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